1-iodo-3-isocyanato-2-methylbenzene
Overview
Description
1-Iodo-3-isocyanato-2-methylbenzene (also known as 1-iodo-2-methyl-3-cyanobenzene) is an organic compound with a molecular formula of C7H5INO. It is a colorless liquid at room temperature and is widely used in the synthesis of pharmaceuticals, dyes, and other organic compounds. This compound is also used in the synthesis of polyurethanes and other polymers materials.
Scientific Research Applications
1-Iodo-3-isocyanato-2-methylbenzene is a versatile compound that has a wide range of applications in scientific research. It is used as a starting material in the synthesis of organic compounds, such as pharmaceuticals, dyes, and polymers materials. It is also used in the synthesis of polyurethanes and other polymers materials. In addition, it is used in the synthesis of polymers for the production of high-performance materials.
Mechanism of Action
The mechanism of action of 1-iodo-3-isocyanato-2-methylbenzene is based on its ability to react with other organic compounds. It can react with alkyl halides in the presence of a base to form an isocyanate, which is then isolated by distillation and purified by recrystallization. It can also react with other organic compounds, such as alcohols, aldehydes, and amines, to form various organic products.
Biochemical and Physiological Effects
1-Iodo-3-isocyanato-2-methylbenzene has no known biochemical or physiological effects. It is not known to be toxic or to have any adverse effects when used in laboratory experiments.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-iodo-3-isocyanato-2-methylbenzene in laboratory experiments is that it is a versatile compound that can be used in a variety of synthetic reactions. It is also relatively easy to obtain and is relatively inexpensive. The main limitation of using this compound in laboratory experiments is that it can be hazardous if not handled properly.
Future Directions
1-Iodo-3-isocyanato-2-methylbenzene has a wide range of applications in scientific research, and there are many potential future directions for its use. One potential future direction is the development of new synthetic methods for the production of organic compounds. Another potential future direction is the development of new polymers for the production of high-performance materials. In addition, there is potential for the development of new pharmaceuticals and dyes using this compound as a starting material. Finally, there is potential for the use of this compound in the synthesis of biodegradable polymers for use in the medical and environmental fields.
Synthesis Methods
1-Iodo-3-isocyanato-2-methylbenzene can be synthesized in a variety of ways. The most common method is a reaction between an alkyl halide and an isocyanate in the presence of a base. The reaction is typically carried out in a solvent such as toluene, acetonitrile, or chloroform. The product is then isolated by distillation and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-iodo-3-isocyanato-2-methylbenzene involves the reaction of 2-methylphenyl isocyanate with iodine in the presence of a suitable solvent.", "Starting Materials": [ "2-methylphenyl isocyanate", "iodine", "suitable solvent" ], "Reaction": [ "Dissolve 2-methylphenyl isocyanate in a suitable solvent.", "Add iodine to the solution and stir the mixture at room temperature for several hours.", "Filter the resulting mixture to remove any unreacted iodine.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization from a suitable solvent to obtain 1-iodo-3-isocyanato-2-methylbenzene." ] } | |
CAS RN |
1261680-54-9 |
Molecular Formula |
C8H6INO |
Molecular Weight |
259 |
Purity |
95 |
Origin of Product |
United States |
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